Cas no 55684-44-1 (Hexanoic acid,6-[(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)amino]-)
55684-44-1 structure
Product Name:Hexanoic acid,6-[(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)amino]-
CAS No:55684-44-1
MF:C11H17N3O3
MW:239.270982503891
CID:384130
PubChem ID:135468166
Update Time:2025-04-19
Hexanoic acid,6-[(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid,6-[(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)amino]-
- 6-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)amino]hexanoic acid
- 6-(4-Methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)-aminohexansaeure
- 6-(4-methyl-6-oxo-1,6-dihydro-pyrimidin-2-ylamino)-hexanoic acid
- AC1L7QHC
- NSC235158
- DTXSID90310988
- 55684-44-1
- NSC-235158
-
- Inchi: 1S/C11H17N3O3/c1-8-7-9(15)14-11(13-8)12-6-4-2-3-5-10(16)17/h7H,2-6H2,1H3,(H,16,17)(H2,12,13,14,15)
- InChI Key: MWVVMOTWXLZLAJ-UHFFFAOYSA-N
- SMILES: OC(CCCCCNC1=NC(C)=CC(N1)=O)=O
Computed Properties
- Exact Mass: 239.12711
- Monoisotopic Mass: 239.12699141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 90.8Ų
Experimental Properties
- PSA: 90.79
- LogP: 1.20820
Hexanoic acid,6-[(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)amino]- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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